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Compound of Interest

Compound Name: 2-Cyclopentylpyridine

Cat. No.: B15225465

In-depth Technical Guide: 2-Cyclopentylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular weight and
chemical formula of 2-Cyclopentylpyridine, a heterocyclic aromatic organic compound. The
data is presented in a clear, tabular format for ease of reference. A logical diagram illustrates
the relationship between the compound's nomenclature and its fundamental chemical
properties.

Core Molecular Data

The fundamental molecular properties of 2-Cyclopentylpyridine are summarized in the table
below. This data is critical for a variety of applications, including stoichiometric calculations in
chemical reactions, determination of molar concentration, and analysis in mass spectrometry.

Property Value
Chemical Formula C1oH13N[1]
Molecular Weight 147.22 g/mol

Note: The molecular weight is calculated based on the atomic weights of the constituent
elements (Carbon: ~12.011 u, Hydrogen: ~1.008 u, Nitrogen: ~14.007 u).
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Logical Relationship Diagram

The following diagram illustrates the direct relationship between the common name of the
compound and its corresponding molecular formula and weight. This visualization aids in
understanding the fundamental identifiers of 2-Cyclopentylpyridine.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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